Cas no 1361647-20-2 (2-Fluoro-6-(2,3,6-trichlorophenyl)pyridine-3-acetic acid)

• Product Name: 2-Fluoro-6-(2,3,6-trichlorophenyl)pyridine-3-acetic acid
• CAS No: 1361647-20-2
• MF: C₁₃H₇Cl₃FNO₂
• MW: 334.557584047318
• CID: 4965789
• Update Time: 2025-10-23

2-Fluoro-6-(2,3,6-trichlorophenyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(2,3,6-trichlorophenyl)pyridine-3-acetic acid

• Inchi： 1S/C13H7Cl3FNO2/c14-7-2-3-8(15)12(16)11(7)9-4-1-6(5-10(19)20)13(17)18-9/h1-4H,5H2,(H,19,20)
• InChI Key： OGAMDBWRNFWORF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=CC(=C(N=1)F)CC(=O)O)Cl)Cl

Computed Properties

• Exact Mass: 332.952640 g/mol
• Monoisotopic Mass: 332.952640 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 50.2
• Molecular Weight: 334.6

Additional information on 2-Fluoro-6-(2,3,6-trichlorophenyl)pyridine-3-acetic acid

Comprehensive Overview of 2-Fluoro-6-(2,3,6-trichlorophenyl)pyridine-3-acetic acid (CAS No. 1361647-20-2)

The compound 2-Fluoro-6-(2,3,6-trichlorophenyl)pyridine-3-acetic acid (CAS No. 1361647-20-2) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fluorine substituent and a trichlorophenyl group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

One of the most searched questions related to this compound is: "What are the applications of 2-Fluoro-6-(2,3,6-trichlorophenyl)pyridine-3-acetic acid in modern chemistry?" The answer lies in its versatile reactivity. The presence of both electron-withdrawing (fluoro and trichlorophenyl) and electron-donating (acetic acid) groups allows for selective modifications, making it a key building block for heterocyclic chemistry. This aligns with the growing demand for tailored molecular structures in the development of new therapeutics and agrochemicals.

Another hot topic is the synthetic pathways for this compound. Recent advancements in catalysis and green chemistry have enabled more efficient production methods, reducing waste and energy consumption. Researchers are exploring microwave-assisted synthesis and flow chemistry techniques to optimize the yield and purity of 2-Fluoro-6-(2,3,6-trichlorophenyl)pyridine-3-acetic acid, addressing the industry's push for sustainable practices.

The compound's physicochemical properties are also a focal point. Its solubility, stability, and reactivity under various conditions are critical for its application in formulation development. For instance, the acetic acid moiety enhances its compatibility with aqueous systems, while the aromatic rings contribute to its thermal stability. These properties are particularly relevant for formulation scientists working on controlled-release systems or nanocarriers.

In the context of intellectual property, 2-Fluoro-6-(2,3,6-trichlorophenyl)pyridine-3-acetic acid has been cited in several patents, highlighting its role in innovative chemical processes and product development. Companies are actively investigating its use in proprietary formulations, reflecting the competitive landscape of specialty chemicals. This trend underscores the importance of patent analytics and market research for stakeholders in this field.

Lastly, the compound's analytical characterization is a recurring theme in scientific literature. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its structure and purity. These methods are essential for quality control and regulatory compliance, particularly in industries where trace impurities can significantly impact performance.

In summary, 2-Fluoro-6-(2,3,6-trichlorophenyl)pyridine-3-acetic acid (CAS No. 1361647-20-2) represents a fascinating intersection of chemical innovation and practical applications. Its relevance to emerging technologies and sustainability goals ensures its continued prominence in scientific and industrial discussions.